Cas no 4214-59-9 (N-Benzylpyrimidin-2-amine)

• Product Name: N-Benzylpyrimidin-2-amine
• CAS No: 4214-59-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1092313
• PubChem ID: 462456
• Update Time: 2025-05-24

N-Benzylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzylpyrimidin-2-amine
• N-(benzyl)-2-aminopyrimidine
• 2-Benzylaminopyrimidine
• 2-Pyrimidinamine,N-(phenylmethyl)
• benzyl-pyrimidin-2-yl-amine
• N-benzyl-(2-pyrimidyl)amine
• F1967-2940
• DTXSID60194974
• NSC-81412
• SB56919
• AI3-19228
• NSC81412
• Z31196922
• 2-Pyrimidinamine, N-(phenylmethyl)-
• F70171
• NSC 81412
• STK215769
• benzylaminopyrimidine
• pyrimidine, 2-benzylamino-
• SCHEMBL1413125
• CS-0270023
• Benzyliminopyrimidin
• CHEMBL1650064
• AKOS008922495
• 4214-59-9

• MDL： MFCD00466438
• Inchi： 1S/C11H11N3/c1-2-5-10(6-3-1)9-14-11-12-7-4-8-13-11/h1-8H,9H2,(H,12,13,14)
• InChI Key： XLWNLCSWRLEMJR-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09500
• Monoisotopic Mass: 185.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 2

Experimental Properties

• Density: 1.187
• Boiling Point: 362.3°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.644
• PSA: 37.81000
• LogP: 2.16170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on N-Benzylpyrimidin-2-amine

N-Benzylpyrimidin-2-amine: A Comprehensive Overview

N-Benzylpyrimidin-2-amine, also known by its CAS number 4214-59-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of N-Benzylpyrimidin-2-amine consists of a pyrimidine ring with a benzyl group attached to the nitrogen atom at position 2, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-Benzylpyrimidin-2-amine. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to synthesize this compound with high yield and purity. These methods not only enhance the scalability of production but also pave the way for its application in large-scale manufacturing processes. The ability to synthesize N-Benzylpyrimidin-2-amine efficiently is crucial for its utilization in downstream applications such as drug discovery and material science.

The biological activity of N-Benzylpyrimidin-2-amine has been a focal point of recent studies. This compound has demonstrated potential as a lead molecule in the development of antiviral agents, particularly against emerging viral pathogens. For instance, studies have shown that N-Benzylpyrimidin-2-amine exhibits inhibitory effects on key viral enzymes, making it a promising candidate for antiviral drug design. Additionally, its structural versatility allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as oncology and neurodegenerative diseases.

In the context of material science, N-Benzylpyrimidin-2-amine has been investigated as a building block for advanced materials with unique electronic properties. Its incorporation into conjugated systems has shown promise in enhancing the performance of organic semiconductors and photovoltaic devices. The ability to tailor the electronic properties of materials by incorporating N-Benzylpyrimidin-2-amine highlights its importance in the development of next-generation electronic devices.

Recent research has also focused on understanding the pharmacokinetic profile of N-Benzylpyrimidin-2-amine. Studies have revealed that this compound exhibits favorable absorption and distribution properties, which are critical for its potential use as an orally administered drug. Furthermore, its metabolic stability has been evaluated, providing insights into its suitability for long-term therapeutic applications.

The environmental impact of N-Benzylpyrimidin-2-amine is another area that has garnered attention. Researchers have investigated its biodegradability and toxicity profiles to assess its environmental safety. These studies are essential for ensuring that the use of N-Benzylpyrimidin-2-amines does not pose risks to ecosystems or human health.

In conclusion, N-Benzylpyrimidin-2-amine (CAS No 4214–59–9) is a versatile compound with wide-ranging applications across multiple disciplines. Its role as an intermediate in drug discovery, material science, and chemical synthesis underscores its importance in modern research. As ongoing studies continue to uncover new insights into its properties and applications, N-Benzylpyrimidin–2–amine is poised to play an increasingly significant role in advancing scientific and technological innovations.